Ethanethiol, 2,2',2''-nitrilotris-, hydrochloride

• IUPAC Name: 2-[bis(2-sulfanylethyl)amino]ethanethiol;hydrochloride
• InChI: InChI=1S/C6H15NS3.ClH/c8-4-1-7(2-5-9)3-6-10;/h8-10H,1-6H2;1H
• InChI Key: OMKNNMBQIBDTMF-UHFFFAOYSA-N
• Canonical SMILES: C(CS)N(CCS)CCS.Cl
• Molecular Formula: C6H16ClNS3
• DSSTOX Substance ID: DTXSID40237858
• Molecular Weight: 233.9 g/mol
• CAS RN: 89692-13-7

Description

Ethanethiol, 2,2’,2’'-nitrilotris-, hydrochloride is a chemical compound with the molecular formula C₆H₁₆ClNS₃ . It is also known as 2,2’,2’'-Nitrilotriethanethiol hydrochloride . The compound consists of an ethyl group (Et) attached to a thiol group (SH) via a nitrogen atom, resulting in a triamine structure. It is a colorless liquid with a distinct odor .

Scientific Research Applications

Chemical Synthesis and Reactions

• Ethanethiol, 2,2',2''-nitrilotris-, hydrochloride is involved in the formation of oxorhenium(V) species through the reaction with rhenium(V) precursors. This process includes cleavage of the chelate ligand catalyzed by the metal core (Glaser et al., 1997).

Structural and Material Applications

• A compound related to Ethanethiol, 2,2',2''-nitrilotris-, hydrochloride, namely N,N′,N″- tris(2-hydroxyethyl)-N,N,N′,N′,N″,N″-hexamethyl-2,2′,2″-nitrilotris(ethylammonium) trichloride, has been synthesized. This compound is a potential monomer for the preparation of polyurethane-based ion exchangers (Koh et al., 1996).

Coordination Chemistry

• The chemical serves as a ligand in the formation of various coordination compounds. For instance, it has been used in the synthesis of water-soluble zinc(ii) nitrilotris(methylenephosphonate) complexes (Semenov et al., 2020).

Luminescent Properties

• Reaction of this compound with europium perchloride has been used to create luminescent nanocomposites, offering potential applications in the field of materials science (Li et al., 2008).

Phosphonic Acid Interactions

• Its related compound, nitrilotris(methanephosphonic) acid, has been studied for its protonation and interaction with other chemicals, which is significant for understanding its chemical behavior in various environments (Muynd et al., 2006).

Medical Imaging

• In medical imaging, specifically technetium(III) complexes, this compound has been used to develop neutral and lipophilic complexes stable in vivo, showing significant initial brain uptake in rat biodistribution studies (Pietzsch et al., 2001).

Environmental Applications

• It has also been used in the development of hydrogel-based reactive matrices for the removal of contaminants like chloracetanilide herbicides from water, demonstrating its potential in environmental remediation (Willems et al., 1996).